Cas no 1171924-59-6 (2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester)

• Product Name: 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester
• CAS No: 1171924-59-6
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• MDL: MFCD12546822
• CID: 4683254
• Update Time: 2025-05-30

2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester

• MDL： MFCD12546822
• Inchi： 1S/C19H18N2O4/c1-3-25-19(23)17-13(7-6-10-16(17)24-2)11-21-12-20-15-9-5-4-8-14(15)18(21)22/h4-10,12H,3,11H2,1-2H3
• InChI Key： KXGAMLMTGNWWAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OCC)CN1C=NC2C=CC=CC=2C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 522
• Topological Polar Surface Area: 68.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester

Comprehensive Overview of 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester (CAS No. 1171924-59-6)

2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester, with the CAS number 1171924-59-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinazoline derivative family, known for its potential applications in medicinal chemistry. The molecular structure combines a methoxybenzoic acid ethyl ester moiety with a quinazolinone core, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on quinazoline derivatives due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 4-oxo-4H-quinazolin-3-ylmethyl group in this compound suggests potential interactions with enzymes or receptors involved in cellular signaling pathways. This has led to increased searches for "quinazoline-based drug candidates" and "small molecule inhibitors" in scientific databases, reflecting the growing demand for novel therapeutic agents.

The synthesis of 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester typically involves multi-step organic reactions, including condensation and esterification processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to confirm its purity and structural integrity. These methods align with current trends in "high-throughput compound characterization" and "structure-activity relationship (SAR) studies," which are frequently searched topics in academic and industrial research.

One of the key advantages of this compound lies in its potential as a scaffold for drug design. The ethyl ester group enhances its solubility, while the methoxy and quinazolinone functionalities contribute to its binding affinity with biological targets. Recent publications have explored its role in "kinase inhibition" and "targeted therapy," addressing the rising interest in precision medicine and personalized treatment approaches.

From a commercial perspective, CAS 1171924-59-6 is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Its applications extend to "high-content screening assays" and "lead optimization," making it relevant to current discussions on "AI-driven drug discovery" and "computational chemistry." The compound's stability under standard laboratory conditions further supports its utility in long-term studies.

Environmental and safety considerations for 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester adhere to general laboratory guidelines for handling organic compounds. While not classified as hazardous, proper storage in anhydrous conditions is recommended to maintain its integrity. This aligns with the increasing emphasis on "green chemistry principles" and "sustainable synthesis" in modern research practices.

Future research directions for this compound may include exploring its structure-activity relationships through molecular docking simulations or evaluating its efficacy in in vivo models. Such investigations respond to the scientific community's focus on "translational research" and "preclinical validation." The compound's modular structure also allows for derivatization, opening possibilities for "fragment-based drug design"—a trending topic in medicinal chemistry forums.

In conclusion, 2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester (1171924-59-6) represents a versatile building block in drug discovery, bridging traditional synthetic chemistry with contemporary therapeutic development. Its relevance to current research paradigms ensures continued interest from both academic and industrial sectors, particularly in addressing unmet medical needs through innovative chemical approaches.